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Executive Technical Summary

Molecule Identity: 4-[(2-Hydroxyethoxy)carbonyl]benzoate Common Name: Mono(2-
hydroxyethyl) terephthalate (MHET) CAS Registry Number: 1137-99-1 (Acid form) Molecular
Formula: C10H100s Molecular Weight: 210.18 g/mol

Significance: MHET is the critical asymmetric intermediate in the enzymatic or chemical
hydrolysis of PET plastic. Unlike its symmetric counterparts—Terephthalic Acid (TPA) and
Bis(2-hydroxyethyl) terephthalate (BHET)—MHET possesses a unigue "Janus" structure
containing both a free carboxylic acid and a hydroxyethyl ester. This asymmetry makes
spectroscopic differentiation (NMR/IR) vital for assessing reaction conversion and purity.

Structural Logic & Assignment Strategy

Before interpreting spectra, one must understand the chemical environments. MHET contains
two distinct carbonyl environments and an AA'BB' aromatic system that often appears pseudo-
singlet due to coincidental chemical shift equivalence in certain solvents.

Structural Visualization (Graphviz)
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The following diagram maps the logical fragmentation and structural nodes used for

assignment.
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Caption: Structural decomposition of MHET highlighting functional zones for spectral

assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Operational Note: DMSO-ds is the preferred solvent. CDCIs often leads to poor solubility and

broadening of the acid proton. Ensure the sample is strictly anhydrous to observe the hydroxyl

coupling.

'H NMR Data (400 MHz, DMSO-de)

The asymmetry of MHET breaks the symmetry of the aromatic ring compared to TPA, but the

shift difference is subtle.
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13C NMR Data (100 MHz, DMSO-ds)

Carbon NMR provides the most definitive proof of asymmetry, showing two distinct carbonyl

signals.

© 2026 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260561?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Carbon Environment

Chemical Shift (6, ppm)

Assignment Note

Acid Carbonyl (-COOH) 166.8 Slightly downfield from ester.
Ester Carbonyl (-COO-) 165.2 Characteristic ester shift.
) ] Quaternary carbon attached to
Aromatic (Ipso-Acid) 1345 )
acid.
) Quaternary carbon attached to
Aromatic (Ipso-Ester) 133.6
ester.
' Ring carbons (often
Aromatic (CH) 129.5-129.8 )
overlapping).
Ester Methylene (-O-CHz-) 66.8 Deshielded aliphatic.
Alcohol Methylene (-CH2-OH) 59.2 Typical primary alcohol shift.

Infrared Spectroscopy (FT-IR)

IR is the rapid "fingerprinting" method. The key diagnostic is the presence of two distinct

carbonyl bands and the broad carboxylic OH stretch.
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(1,4-substitution).

Mass Spectrometry (MS)

Methodology: Electrospray lonization (ESI) is recommended over Electron Impact (EI) due to

the molecule's polarity. Mode: Negative mode (ESI-) is often more sensitive for the free acid;

Positive mode (ESI+) works well for the ester moiety.

Fragmentation Pathway (ESI Positive Mode)

The fragmentation follows a predictable loss of the ethylene glycol unit.
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Caption: ESI(+) Fragmentation pathway showing the characteristic loss of the glycol linker.

Key MS Peaks
lon Type m/z (Th) Species Interpretation
Deprotonated Base peak in ESI
[M-H]~- 209.05 _
Molecular lon Negative.
Protonated Molecular Base peak in ESI
[M+H]* 211.06 __
lon Positive.
] Common in salt-rich
[M+Na]* 233.04 Sodium Adduct
samples.
Loss of ethylene
Fragment 149.02 [HOOC-CsHa4-COJ*

glycol unit (-C2He0O2).

Terephthalic acid
Fragment 166.03 [HOOC-CsHa-COOH]* radical cation (rare in

ESI, common in El).

Experimental Protocol: Sample Preparation

To ensure the reproducibility of the data above, follow this preparation workflow.
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« |solation: If extracting from a bioreactor, acidify the supernatant to pH 2.0-3.0 using 6M HCI
to protonate the benzoate to MHET.

o Extraction: Extract with Ethyl Acetate (3x). MHET patrtitions well into EtOAc from acidic water.

e Drying: Dry the organic phase over anhydrous MgSOa. Critical: Residual water will exchange
with the OH protons in NMR, collapsing the multiplets into singlets and shifting the acid
proton.

e Reconstitution: Dissolve ~5-10 mg of dried solid in 0.6 mL DMSO-de.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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